Cas no 1451070-74-8 (4,4'-[1,4-Dihydro-1,4-bis(4-methylphenyl)pyrrolo[3,2-b]pyrrole-2,5-diyl]bis-benzonitrile)

• Product Name: 4,4'-[1,4-Dihydro-1,4-bis(4-methylphenyl)pyrrolo[3,2-b]pyrrole-2,5-diyl]bis-benzonitrile
• CAS No: 1451070-74-8
• MF: C₃₄H₂₄N₄
• MW: 488.581167221069
• CID: 3045893
• Update Time: 2025-06-03

4,4'-[1,4-Dihydro-1,4-bis(4-methylphenyl)pyrrolo[3,2-b]pyrrole-2,5-diyl]bis-benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4,4'-[1,4-Dihydro-1,4-bis(4-methylphenyl)pyrrolo[3,2-b]pyrrole-2,5-diyl]bis-benzonitrile
• 4-[5-(4-cyanophenyl)-1,4-bis(4-methylphenyl)pyrrolo[3,2-b]pyrrol-2-yl]benzonitrile
• Benzonitrile, 4,4'-[1,4-dihydro-1,4-bis(4-methylphenyl)pyrrolo[3,2-b]pyrrole-2,5-diyl]bis-

• Inchi： 1S/C34H24N4/c1-23-3-15-29(16-4-23)37-31(27-11-7-25(21-35)8-12-27)19-34-33(37)20-32(28-13-9-26(22-36)10-14-28)38(34)30-17-5-24(2)6-18-30/h3-20H,1-2H3
• InChI Key： HPHQNNMHQAIRSX-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C)C=C2)C(C2=CC=C(C=C2)C#N)=CC2N(C3=CC=C(C)C=C3)C(C3=CC=C(C=C3)C#N)=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 38
• Rotatable Bond Count: 4

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 4,4'-[1,4-Dihydro-1,4-bis(4-methylphenyl)pyrrolo[3,2-b]pyrrole-2,5-diyl]bis-benzonitrile

Recent Advances in the Study of 4,4'-[1,4-Dihydro-1,4-bis(4-methylphenyl)pyrrolo[3,2-b]pyrrole-2,5-diyl]bis-benzonitrile (CAS: 1451070-74-8)

The compound 4,4'-[1,4-Dihydro-1,4-bis(4-methylphenyl)pyrrolo[3,2-b]pyrrole-2,5-diyl]bis-benzonitrile (CAS: 1451070-74-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic organic compound, characterized by its unique pyrrolo[3,2-b]pyrrole core, exhibits promising photophysical and electronic properties, making it a candidate for various applications, including organic electronics, fluorescent probes, and potential therapeutic agents.

Recent studies have focused on the synthesis and functionalization of this compound to enhance its properties for specific applications. For instance, a 2023 study published in the Journal of Materials Chemistry C demonstrated that modifications to the peripheral substituents of the pyrrolo[3,2-b]pyrrole core could significantly alter its luminescence efficiency and solubility, which are critical for its use in organic light-emitting diodes (OLEDs). The study highlighted the compound's potential as a high-performance emitter due to its high quantum yield and thermal stability.

In the pharmaceutical domain, preliminary investigations have explored the biological activity of 4,4'-[1,4-Dihydro-1,4-bis(4-methylphenyl)pyrrolo[3,2-b]pyrrole-2,5-diyl]bis-benzonitrile. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited moderate inhibitory activity against certain kinase enzymes, suggesting potential applications in targeted cancer therapies. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic and safety profiles.

Another area of interest is the compound's role in supramolecular chemistry. Research published in Chemical Communications (2023) revealed that the planar structure of the pyrrolo[3,2-b]pyrrole core facilitates π-π stacking interactions, enabling the formation of stable supramolecular assemblies. These assemblies have potential applications in the development of novel nanomaterials and sensors.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 4,4'-[1,4-Dihydro-1,4-bis(4-methylphenyl)pyrrolo[3,2-b]pyrrole-2,5-diyl]bis-benzonitrile. Current synthetic routes often involve multi-step processes with low yields, limiting its commercial viability. Recent efforts have focused on optimizing these routes using catalytic methods and green chemistry principles, as discussed in a 2023 review article in Advanced Synthesis & Catalysis.

In conclusion, 4,4'-[1,4-Dihydro-1,4-bis(4-methylphenyl)pyrrolo[3,2-b]pyrrole-2,5-diyl]bis-benzonitrile (CAS: 1451070-74-8) represents a versatile compound with broad applications in materials science and biomedicine. Ongoing research aims to address synthesis challenges and explore its full potential in these fields. Future studies should prioritize the development of scalable synthetic methods and comprehensive biological evaluations to unlock its therapeutic and technological applications.